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Compound of Interest

Compound Name: Iodine monochloride

Cat. No.: B123800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of iodine monochloride (ICl), an

interhalogen compound with significant applications in organic synthesis and various industrial

processes. This document details its chemical and physical properties, provides in-depth

experimental protocols for its synthesis, and outlines its key reactions and safety

considerations.

Properties of Iodine Monochloride
Iodine monochloride is a reddish-brown, volatile solid or liquid with a pungent odor.[1] Due to

the difference in electronegativity between iodine and chlorine, the I-Cl bond is polar, making

the molecule a good source of electrophilic iodine (I+).[2][3] It exists in two crystalline

polymorphs: the stable α-form (black needles, red by transmitted light) and the metastable β-

form (black platelets, reddish-brown by transmitted light).[2][4]

Physical Properties
The physical properties of iodine monochloride are summarized in the table below. The

compound's melting point is near room temperature, meaning it can exist as either a solid or a

liquid under typical laboratory conditions.[5]
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Property Value References

Molecular Formula ICl [2]

Molar Mass 162.36 g/mol [5][6]

Appearance Reddish-brown solid or liquid [2][5]

Melting Point
α-form: 27.2 °C; β-form: 13.9

°C
[2][4]

Boiling Point 97.4 °C (decomposes) [5][7]

Density 3.10 g/cm³ at 25 °C [8]

Solubility

Soluble in alcohol, ether, acetic

acid, carbon disulfide.

Decomposes in water.

[5][9]

Dipole Moment ~1.2 D [8]

Chemical Properties
Iodine monochloride is a reactive compound and a strong oxidizing agent.[1][5] It is corrosive

to metals and biological tissues.[1][5] Its chemical behavior is dominated by the polar nature of

the I-Cl bond.

Reaction with Water: It reacts with water to form hydrochloric acid, iodine, and iodic acid.[2]

The reaction can be summarized by the following equation: 5 ICl + 3 H₂O → 5 HCl + HIO₃ +

2 I₂.[2]

Lewis Acidity: Iodine monochloride acts as a Lewis acid, forming adducts with Lewis

bases.[2]

Reactions with Organic Compounds: It is a valuable reagent in organic synthesis. It is used

for the iodination of aromatic compounds, the cleavage of C-Si bonds, and the addition to

alkenes to form chloro-iodo alkanes.[2][4] The Wijs solution, which is iodine monochloride
dissolved in acetic acid, is used to determine the iodine value of fats and oils.[2]
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The most common method for the synthesis of iodine monochloride is the direct reaction of

elemental iodine with chlorine gas.[4] The reaction is exothermic and proceeds readily.

Synthesis Workflow
The general workflow for the synthesis of iodine monochloride from iodine and chlorine gas is

depicted below.

Diagram 1: General Synthesis Workflow of Iodine Monochloride
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Diagram 2: Key Reactions of Iodine Monochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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